Cas no 2350663-17-9 (rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate
• CAS No: 2350663-17-9
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 6235681
• PubChem ID: 165903926
• Update Time: 2025-10-29

rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27730161
• 2350663-17-9
• rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate

• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)12-9-16-8-11(12)10-4-6-15-7-5-10/h4-7,11-12,16H,8-9H2,1-3H3/t11-,12+/m0/s1
• InChI Key： UETCVGJSJFZROS-NWDGAFQWSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CNC[C@H]1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.2Ų

Additional information on rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate

Comprehensive Guide to rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate (CAS No. 2350663-17-9)

rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate (CAS No. 2350663-17-9) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, featuring a pyridine and tert-butyl ester moiety, serves as a versatile intermediate in drug discovery and asymmetric synthesis. Its unique structural properties make it valuable for developing bioactive molecules, particularly in central nervous system (CNS) and inflammation-related therapeutics.

The molecular structure of rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate combines a pyrrolidine ring with a pyridine substituent, offering both hydrogen bond acceptor and donor capabilities. Researchers frequently explore its potential as a building block for kinase inhibitors or G protein-coupled receptor (GPCR) modulators. Recent studies highlight its relevance in developing small molecule drugs targeting neurodegenerative diseases—a hot topic in 2024 pharmaceutical research.

From a synthetic chemistry perspective, the tert-butyl ester group in this compound provides excellent stability during multi-step reactions while allowing facile deprotection when needed. The chiral centers at the 3R and 4S positions make it particularly valuable for stereoselective synthesis, addressing the growing demand for enantiopure pharmaceuticals. Many medicinal chemists now incorporate this scaffold when designing novel drug candidates with improved metabolic stability.

In pharmaceutical applications, rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate demonstrates remarkable potential. Its pyridine ring enhances binding affinity to biological targets, while the pyrrolidine core contributes to favorable pharmacokinetic properties. Recent patent literature reveals its use in developing next-generation therapeutics for conditions like Parkinson's disease and chronic pain—areas receiving substantial research funding in 2024.

The compound's physicochemical properties warrant special attention. With moderate lipophilicity (predicted LogP ~1.8) and good solubility in common organic solvents, rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate offers excellent handling characteristics for laboratory applications. These properties align perfectly with current industry preferences for drug-like molecules that balance membrane permeability and aqueous solubility.

Market trends indicate growing demand for chiral pyrrolidine derivatives, with rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate emerging as a key player. Pharmaceutical companies increasingly seek such building blocks to accelerate their drug discovery pipelines. The global market for advanced pharmaceutical intermediates is projected to expand significantly through 2026, driven by needs for personalized medicine and targeted therapies.

Quality control aspects of rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate are crucial for research applications. Reputable suppliers typically provide comprehensive analytical data including HPLC purity (>98%), chiral purity analysis, and detailed spectroscopic characterization (1H NMR, 13C NMR, HRMS). These specifications ensure researchers obtain material suitable for sensitive medicinal chemistry applications.

From a regulatory standpoint, rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate falls under standard laboratory chemicals with no special restrictions. However, researchers should always consult current regulations when planning international shipments or large-scale use. Proper handling includes standard laboratory precautions—working in a fume hood and using appropriate personal protective equipment.

The synthetic versatility of rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate enables numerous derivatization opportunities. Chemists can modify the pyridine nitrogen through N-oxidation or functionalize the pyrrolidine nitrogen for additional diversity. The tert-butyl ester serves as a convenient handle for subsequent hydrolysis or amide formation reactions—key transformations in modern lead optimization workflows.

Looking ahead, rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate will likely maintain its importance in drug discovery. Its structural features align with several emerging trends: fragment-based drug design, covalent inhibitor development, and PROTAC technology. As the pharmaceutical industry continues emphasizing novel chemical scaffolds, this compound's utility will probably expand further.

For researchers sourcing rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate, selecting reliable suppliers with stringent quality control is essential. The compound's chiral nature demands careful synthesis and purification to ensure enantiomeric integrity. Many contract research organizations now offer custom synthesis services for such specialized intermediates, accommodating specific project requirements.

In conclusion, rac-tert-butyl (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylate (CAS No. 2350663-17-9) represents a sophisticated chemical tool for modern drug discovery. Its balanced properties, synthetic flexibility, and relevance to current therapeutic challenges make it invaluable for medicinal chemists. As research into CNS disorders and precision medicine advances, this compound will undoubtedly play an increasingly prominent role in developing next-generation pharmaceuticals.